Cas no 1449010-16-5 (3-Methyl-4,5,6,7-tetrahydro-2h-indazol-5-amine)

• Product Name: 3-Methyl-4,5,6,7-tetrahydro-2h-indazol-5-amine
• CAS No: 1449010-16-5
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5527547
• Update Time: 2025-05-20

3-Methyl-4,5,6,7-tetrahydro-2h-indazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-4,5,6,7-TETRAHYDRO-2H-INDAZOL-5-AMINE
• 1H-Indazol-5-amine, 4,5,6,7-tetrahydro-3-methyl-
• 3-Methyl-4,5,6,7-tetrahydro-2h-indazol-5-amine

• Inchi： 1S/C8H13N3/c1-5-7-4-6(9)2-3-8(7)11-10-5/h6H,2-4,9H2,1H3,(H,10,11)
• InChI Key： PWVFXOOSNKHFSX-UHFFFAOYSA-N
• SMILES： N1C2=C(CC(N)CC2)C(C)=N1

Additional information on 3-Methyl-4,5,6,7-tetrahydro-2h-indazol-5-amine

3-Methyl-4,5,6,7-Tetrahydro-2H-Indazol-5-Amine: A Comprehensive Overview

The compound 3-Methyl-4,5,6,7-Tetrahydro-2H-Indazol-5-Amine (CAS No. 1449010-16-5) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the indazole family, a class of heterocyclic compounds that have garnered considerable attention due to their unique electronic properties and structural versatility. The indazole core is characterized by two nitrogen atoms in a bicyclic structure, which contributes to its aromaticity and reactivity. The methyl group at the 3-position and the tetrahydro substitution at positions 4,5,6,7 further enhance its chemical properties, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of indazoles in drug discovery and material synthesis. For instance, researchers have explored the use of indazole derivatives as potential candidates for anti-cancer drugs due to their ability to inhibit specific enzymes involved in tumor growth. The 3-methyl substitution in this compound has been shown to influence its pharmacokinetic properties, making it a promising lead compound for further optimization. Additionally, the tetrahydro structure introduces steric hindrance and modulates the electronic environment of the molecule, which can be advantageous in designing selective inhibitors or catalysts.

The synthesis of 3-Methyl-4,5,6,7-Tetrahydro-2H-Indazol-5-Amine involves a multi-step process that typically begins with the preparation of an appropriate precursor. One common approach is the use of amines and aldehydes in a condensation reaction followed by cyclization to form the indazole ring. The introduction of the methyl group and the tetrahydro substitution requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

In terms of applications, this compound has shown potential in several areas. In pharmaceuticals, its ability to act as a ligand in metalloenzyme inhibition has been explored. For example, studies have demonstrated that derivatives of this compound can bind to metalloproteins such as matrix metalloproteinases (MMPs), which are implicated in diseases like cancer and arthritis. The amine group at position 5 plays a critical role in these interactions due to its nucleophilic nature and ability to form hydrogen bonds with target proteins.

Beyond pharmacology, 3-Methyl-4,5,6,7-Tetrahydro-2H-Indazol-5-Amine has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its role as an electron transport layer in organic light-emitting diodes (OLEDs) and solar cells. The tetrahydro structure contributes to its stability under thermal and photochemical conditions, which is essential for long-term device performance.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the indazole core exhibits significant π-conjugation effects due to its aromaticity. The methyl substitution at position 3 introduces electron-donating effects that influence the molecule's redox potential and reactivity. These findings have implications for designing new materials with tailored electronic properties.

In conclusion, 3-Methyl-4,5,6,7-Tetrahydro-2H-Indazol-5-Amine is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure enables diverse functionalities that make it an attractive target for both fundamental research and industrial development. As ongoing studies continue to uncover new properties and uses for this molecule